2-[(3-butyl-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(3-methoxybenzyl)acetamide

• IUPAC Name: 2-[(3-butyl-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]-N-[(3-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C24H25N3O4S/c1-3-4-12-27-23(29)22-21(18-10-5-6-11-19(18)31-22)26-24(27)32-15-20(28)25-14-16-8-7-9-17(13-16)30-2/h5-11,13H,3-4,12,14-15H2,1-2H3,(H,25,28)
• InChI Key: GMKXTIFYNBVDLE-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2=C(C3=CC=CC=C3O2)N=C1SCC(=O)NCC4=CC(=CC=C4)OC
• Molecular Formula: C24H25N3O4S
• Molecular Weight: 451.5 g/mol

Description

The compound “2-[(3-butyl-4-oxo-3,4-dihydro1benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(3-methoxybenzyl)acetamide” is a complex organic molecule. Its molecular formula is C22H19F2N3O3S and has an average mass of 443.466 Da. It is related to a class of compounds known as 4-oxo-3,4-dihydro-1,2,3-benzotriazines.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of the compound “2-({5-butyl-6-oxo-8-oxa-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,10,12-pentaen-4-yl}sulfanyl)-N-[(3-methoxyphenyl)methyl]acetamide” (also known as “STL084945” or “2-[(3-butyl-4-oxo-3,4-dihydro1benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(3-methoxybenzyl)acetamide”).

Anticancer Research

STL084945 has shown potential in anticancer research due to its ability to inhibit specific enzymes and pathways involved in cancer cell proliferation. .

Antiviral Applications

The compound has been investigated for its antiviral properties, particularly against viruses that rely on specific enzymatic functions for replication. STL084945 can inhibit these enzymes, thereby preventing the virus from replicating and spreading. .

Neuroprotective Agents

Research has indicated that STL084945 may have neuroprotective effects, which could be beneficial in treating neurodegenerative diseases such as Alzheimer’s and Parkinson’s. .

Chemical Biology Research

STL084945 is utilized in chemical biology to study its interactions with biological macromolecules. Its ability to form stable complexes with proteins and nucleic acids makes it a valuable tool for probing biological processes and developing new biochemical assays.

These applications highlight the versatility and potential of STL084945 in various fields of scientific research. Each application leverages the compound’s unique chemical properties to address specific biological challenges.

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